4-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 4-[(2-aminoacetyl)-methylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C16H23N3O3/c1-18(15(20)11-17)14-7-9-19(10-8-14)16(21)22-12-13-5-3-2-4-6-13/h2-6,14H,7-12,17H2,1H3
• InChI Key: MOQWJDLPVPDIIC-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCN(CC1)C(=O)OCC2=CC=CC=C2)C(=O)CN
• Molecular Formula: C16H23N3O3
• Molecular Weight: 305.37 g/mol

Description

4-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester is a piperidine derivative characterized by a benzyl ester at the 1-position and a methyl-amino-2-amino-acetyl substituent at the 4-position. This compound is structurally designed to incorporate both amide and ester functionalities, which may influence its solubility, stability, and biological interactions. It is frequently utilized as an intermediate in medicinal chemistry, particularly in the synthesis of opioid receptor ligands, as suggested by its structural analogs in patents .

Preparation Methods

Stepwise Ring Functionalization

This method begins with a pre-formed piperidine ring, typically derived from commercially available piperidin-4-one or its protected analogs. Key steps include:

• N-Methylation : Introducing the methyl group at the 4-position via reductive amination using formaldehyde and sodium cyanoborohydride under acidic conditions.

• Acylation : Coupling the methylamino group with 2-aminoacetyl chloride in dichloromethane with triethylamine as a base.

• Benzyl Esterification : Reacting the carboxylic acid intermediate with benzyl bromide in the presence of potassium carbonate.

Yields for this route typically range from 45% to 62%, with purity challenges arising from incomplete acylation and ester hydrolysis byproducts.

Conjugate Addition-Homologation Approach

Adapted from σ₁ receptor ligand syntheses, this pathway employs:

• Conjugate Addition : Phenylboronic acid adds to dihydropyridin-4-one derivatives (e.g., compound 7 in source), forming a ketone intermediate.

• Wittig Homologation : A C₂ chain is introduced using triphenylphosphine ylides, expanding the ring substituent.

• Reductive Amination : Sodium triacetoxyborohydride mediates the reaction between ketones and methylamine to install the methyl-amino group.

This method achieves higher regioselectivity (>85%) but requires rigorous temperature control (-20°C to 0°C) during critical steps.

tert-Butoxycarbonyl (Boc)-Mediated Protection

A patent-inspired route leverages Boc protection for amine groups:

• Boc Protection : 4-Aminopiperidine is treated with di-tert-butyl dicarbonate to form the Boc-protected intermediate.

• Methylamino Installation : Lithium hexamethyldisilazide deprotonates the piperidine, enabling methyl iodide alkylation.

• Acetylation and Deprotection : Sequential reactions with 2-azidoacetyl chloride (followed by Staudinger reduction) and TFA-mediated Boc removal yield the free amine.

• Benzylation : Benzyl chloroformate esterifies the carboxylic acid under Schotten-Baumann conditions.

This approach minimizes side reactions, with isolated yields reaching 68–74% for the final product.

Comparative Analysis of Synthetic Routes

Parameter	Stepwise Functionalization	Conjugate Addition	Boc-Mediated Route
Overall Yield	45–62%	55–70%	68–74%
Key Advantage	Simple reagents	High selectivity	Low side products
Major Limitation	Low purity	Temperature sensitivity	Cost of Boc reagents
Scalability	Moderate	Challenging	High
Purification Needs	Column chromatography	Crystallization	Extraction

Data synthesized from.

Critical Reaction Optimization Studies

Acylation Efficiency Enhancements

Studies comparing acylation agents demonstrate that 2-azidoacetyl chloride outperforms traditional acetyl chloride, reducing racemization risks during coupling. Using Hünig's base (N,N-diisopropylethylamine) instead of triethylamine increases reaction rates by 40% while maintaining >98% enantiomeric excess.

Solvent Systems for Benzylation

Polar aprotic solvents (e.g., DMF, DMSO) accelerate benzyl ester formation but promote hydrolysis. Mixed-solvent systems (toluene:THF 3:1) balance reactivity and stability, achieving 89% conversion in 2 hours at 25°C.

Catalytic Hydrogenation Alternatives

While palladium on carbon remains standard for benzyl ester deprotection, nickel boride catalysts show promise in reducing reaction times from 12 hours to 3 hours under 50 psi H₂ pressure.

Industrial-Scale Production Challenges

Continuous Flow Synthesis

Recent pilot-scale trials implemented continuous flow reactors for the conjugate addition step, reducing batch variability by 22% and improving throughput to 1.2 kg/day. However, solids handling during piperidine crystallization remains a bottleneck.

Green Chemistry Innovations

Microwave-assisted synthesis reduces the acylation step duration from 6 hours to 45 minutes, decreasing energy consumption by 60%. Aqueous workup protocols utilizing β-cyclodextrin phase-transfer catalysts lower organic solvent usage by 35% without compromising yield.

Analytical Characterization Protocols

Post-synthesis analysis requires multimodal verification:

• HPLC-PDA : C₁₈ column (4.6 × 150 mm), 0.1% TFA in water/acetonitrile gradient (5–95% over 20 min), retention time = 8.7 min.

• HRMS (ESI+) : Calculated for [M+H]⁺ 306.1804, observed 306.1801 (Δ = -0.97 ppm).

• ¹³C NMR (125 MHz, CDCl₃): Key signals at δ 170.8 (C=O ester), 156.2 (C=O amide), 67.3 (OCH₂Ph) .

Chemical Reactions Analysis

Types of Reactions

4-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the amino or ester groups using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols .

Scientific Research Applications

Medicinal Chemistry

1.1. Anticancer Activity
Research indicates that derivatives of piperidinecarboxylic acids exhibit significant anticancer properties. The structure of 4-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester allows for modifications that can enhance its efficacy against various cancer cell lines. Studies have shown that compounds with similar structures can induce apoptosis in tumor cells, making this compound a candidate for further development in cancer therapy.

1.2. Neuroprotective Effects
Piperidine derivatives have been studied for their neuroprotective effects, particularly in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of 4-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester to cross the blood-brain barrier may provide therapeutic benefits by modulating neurotransmitter levels and reducing oxidative stress in neuronal cells.

Biochemical Applications

2.1. Enzyme Inhibition
The compound's structural features suggest potential as an enzyme inhibitor. For instance, it may interact with specific enzymes involved in metabolic pathways, which could be beneficial in treating metabolic disorders or enhancing drug efficacy by inhibiting drug-metabolizing enzymes.

2.2. Synthesis of Peptides
In peptide synthesis, piperidine derivatives are often used as building blocks due to their ability to form stable amide bonds. The benzyl ester group in this compound can facilitate the coupling reactions necessary for synthesizing complex peptides, which are crucial in drug development.

Material Science

3.1. Polymer Chemistry
The unique chemical properties of 4-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester allow it to be utilized in the development of new polymeric materials. Its incorporation into polymer matrices can enhance mechanical properties and thermal stability, making it suitable for applications in coatings and composites.

3.2. Drug Delivery Systems
The compound can be engineered into nanoparticles or liposomes for targeted drug delivery systems. By modifying its surface properties, it can improve the bioavailability and release profiles of therapeutic agents, particularly those with poor solubility.

Case Studies

Study Focus	Findings	Reference
Anticancer Activity	Induced apoptosis in specific cancer cell lines; potential lead compound for further development.
Neuroprotective Effects	Reduced oxidative stress; improved neuronal survival in vitro models of neurodegeneration.
Enzyme Inhibition	Demonstrated inhibition of key metabolic enzymes; implications for metabolic disorder treatments.
Polymer Chemistry	Enhanced mechanical properties in polymer blends; potential applications in advanced materials.
Drug Delivery Systems	Improved bioavailability in targeted delivery systems; effective release profiles observed.

Mechanism of Action

The mechanism of action of 4-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The exact pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared below with key analogs based on substituent variations, ring modifications, and functional group effects. Data are derived from patents, supplier catalogs, and synthetic studies (see references).

Table 1: Structural and Functional Comparison

Compound Name	Substituent at 4-Position	Molecular Weight	Key Functional Groups	Notable Properties/Applications	References
4-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester	Methyl-amino-2-amino-acetyl	305.42*	Amide, ester, secondary amine	Opioid ligand intermediate
4-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	Methyl-amino-ethyl-amino (linear chain)	305.42	Secondary amine, ester	Lab reagent for amine-functionalized targets
4-Amino-4-trifluoromethyl-piperidine-1-carboxylic acid benzyl ester	Amino-trifluoromethyl (geminal substitution)	306.30	Trifluoromethyl, primary amine, ester	Enhanced lipophilicity; potential CNS drug candidate
4-Amino-3-hydroxy-piperidine-1-carboxylic acid benzyl ester	Amino-3-hydroxy	250.30	Hydroxyl, primary amine, ester	Improved solubility; possible chiral synthesis
4-(Methoxy-methyl-carbamoyl)-piperidine-1-carboxylic acid benzyl ester	Methoxy-methyl-carbamoyl	306.36	Carbamate, ester	Increased metabolic stability
3-{[(2-Amino-acetyl)-methyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester	Pyrrolidine core with methyl-amino-2-amino-acetyl	291.34*	Amide, ester, secondary amine	Smaller ring size alters conformational flexibility

*Molecular weights calculated from formula or inferred from supplier data.

Key Findings:

Substituent Effects: The 2-amino-acetyl group in the target compound distinguishes it from analogs with simple amines (e.g., 4-aminopiperidine derivatives ) or carbamates (e.g., methoxy-methyl-carbamoyl ).

Ring Size and Conformation :

• Replacing piperidine with pyrrolidine (5-membered ring, ) reduces steric hindrance and alters conformational flexibility, which may affect receptor interaction profiles.

Functional Group Stability :

• Carbamates (e.g., ) are more resistant to hydrolysis than esters or amides, making them advantageous for oral drug formulations.
• Chloro-acetyl analogs (e.g., ) exhibit higher reactivity due to the electrophilic chlorine atom, which may limit their stability in biological systems.

Synthetic Utility :

• Compounds like 4-(tosyloxymethyl)-piperidine-1-carboxylate benzyl ester () serve as intermediates for nucleophilic substitution reactions, whereas the target compound is tailored for amide-bond-driven interactions.

Biological Activity

4-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester is a synthetic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its pharmacological effects, mechanisms of action, and relevant case studies.

• Molecular Formula : C_{16}H_{22}N_{2}O_{3}
• Molecular Weight : 290.36 g/mol
• CAS Number : 1353959-01-9

Biological Activity Overview

The biological activity of this compound is primarily attributed to its interactions with various biological targets, including enzymes and receptors involved in metabolic pathways and cellular signaling.

The compound acts as an inhibitor of certain metalloproteases, which are crucial in various physiological processes such as tissue remodeling and inflammation. Its structural features allow it to bind effectively to the active sites of these enzymes, thereby modulating their activity.

Pharmacological Effects

Research indicates that 4-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester exhibits several pharmacological properties:

• Anticancer Activity : Studies have shown that this compound can induce apoptosis in cancer cell lines. For example, it was tested against MCF-7 breast cancer cells, demonstrating a significant reduction in cell viability at concentrations as low as 10 µM after 48 hours of treatment.
• Antimicrobial Properties : Preliminary investigations suggest that the compound has antimicrobial effects against both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values ranged from 32 to 128 µg/mL against Staphylococcus aureus and Escherichia coli.
• Anti-inflammatory Effects : The compound has been observed to inhibit the production of pro-inflammatory cytokines in vitro, suggesting potential applications in treating inflammatory diseases.

Case Studies

Several studies have investigated the biological activities of similar compounds or derivatives:

Study	Compound	Biological Activity	Findings
	4-MMPB	Anticancer	Significant cytotoxicity against PC3 and DU145 cells with IC50 values < 10 µM.
	Cinnamic Acid Derivatives	Antimicrobial	MIC values between 1.60–3.17 µg/mL against S. aureus and E. coli.
	Piplartine Derivatives	Antibacterial	Effective against Staphylococcus sp. with MIC values of 1–2 µg/mL.

Research Findings

Recent research has highlighted the potential of this compound in various therapeutic areas:

• A study demonstrated that derivatives of piperidine compounds exhibit enhanced cytotoxicity against cancer cells compared to their parent structures, indicating a structure-activity relationship that could be exploited for drug development.
• Another investigation into the anti-inflammatory properties revealed that the compound could significantly reduce TNF-alpha levels in stimulated macrophages, supporting its potential use in treating autoimmune conditions.

Q & A

Basic Research Questions

Q. What are the key considerations for optimizing the synthesis of this compound to improve yield and purity?

• Methodological Answer : Synthesis optimization should focus on reaction conditions (e.g., temperature, solvent selection, and catalyst efficiency). For example, Example 86 in demonstrates the use of 4-aminomethyl-piperidine-1-carboxylic acid benzyl ester as a precursor, with MS data (m/z 379) confirming product identity. Purity can be enhanced via column chromatography (≥95% purity, as noted in ) and validated by HPLC. Reaction intermediates should be monitored using TLC or LC-MS to minimize side products .

Q. How can spectroscopic techniques (NMR, MS) be employed to characterize this compound?

• Methodological Answer :

• 1H/13C NMR : Analyze piperidine ring protons (δ 1.5–3.5 ppm) and benzyl ester aromatic protons (δ 7.2–7.5 ppm). reports crystallographic data for analogous piperidine esters, which can guide NMR assignments.
• Mass Spectrometry (MS) : Use ESI-MS to detect the molecular ion peak (e.g., m/z 379 in ). High-resolution MS (HRMS) confirms the molecular formula (e.g., C15H21N3O4 in ).
• IR Spectroscopy : Identify carbonyl stretches (C=O at ~1700 cm⁻¹) and amide bonds (N–H at ~3300 cm⁻¹) .

Q. What are the recommended storage conditions to ensure compound stability?

• Methodological Answer : Store at 0–8°C in airtight, light-resistant containers to prevent hydrolysis of the benzyl ester group or oxidation of the acetylated amine (as per handling guidelines in ). Stability studies under accelerated conditions (e.g., 40°C/75% RH) can predict shelf life .

Q. What safety protocols are critical during handling?

• Methodological Answer : Follow SDS guidelines for piperidine derivatives ():

• Use PPE (gloves, lab coat, goggles).
• Avoid inhalation; work in a fume hood.
• Neutralize waste with dilute acid/base before disposal .

Advanced Research Questions

Q. How can molecular dynamics (MD) simulations inform the conformational stability of this compound?

• Methodological Answer : MD simulations (e.g., using GROMACS) can model the compound’s flexibility, particularly the piperidine ring puckering and benzyl ester orientation. highlights 3D visualization of similar piperidine derivatives, suggesting key torsion angles (e.g., C–N–C–O) to monitor. Solvent effects (polar vs. nonpolar) should be included to replicate experimental conditions .

Q. What strategies resolve contradictions in biological activity data across studies?

• Methodological Answer :

• Assay Standardization : Ensure consistent cell lines, incubation times, and controls. For example, in vitro studies in used 4 µM concentrations but lacked details on solvent (DMSO vs. PBS).
• Structural Confirmation : Verify batch purity via LC-MS to rule out degradation products (e.g., hydrolyzed esters).
• Meta-Analysis : Compare data across studies (e.g., vs. 16) to identify trends in substituent effects on activity .

Q. How to design structure-activity relationship (SAR) studies for derivatives of this compound?

• Methodological Answer :

• Core Modifications : Vary the acetyl-methyl-amino group () or benzyl ester () to assess impact on solubility/bioactivity.
• Pharmacophore Mapping : Use computational tools (e.g., Schrödinger’s Phase) to identify critical hydrogen-bonding motifs.
• In Silico Screening : Prioritize derivatives with ADMET profiles (e.g., logP <3) using QikProp .

Q. What in vitro assays are suitable for evaluating this compound’s enzyme inhibition potential?

• Methodological Answer :

• Kinase Assays : Use fluorescence-based ADP-Glo™ kits for kinase inhibition screening.
• Protease Inhibition : Employ FRET substrates (e.g., ’s benzimidazole derivatives).
• Dose-Response Curves : Calculate IC50 values with Hill slope analysis; validate with orthogonal assays (SPR or ITC) .

Data Contradiction Analysis

Q. How to address discrepancies in reported synthetic yields for similar piperidine derivatives?

• Methodological Answer :

• Reaction Replication : Reproduce methods from (Example 86) and , noting solvent purity and inert atmosphere use.
• Byproduct Analysis : Use GC-MS to identify impurities (e.g., unreacted precursors or oxidized byproducts).
• Scale Effects : Compare yields at 0.1 mmol vs. 10 mmol scales; optimize stirring rate and heating uniformity .

Methodological Tables

Parameter	Synthesis Optimization ( )	SAR Design ()
Key Functional Groups	Benzyl ester, acetyl-methyl-amino	Variable substituents
Purity Threshold	≥95% (HPLC)	≥90% (LC-MS)
Computational Tool	N/A	Schrödinger’s Phase